Cas no 1261812-27-4 (3-Chloro-2-(2,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(2,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1261812-27-4
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4970009
• Update Time: 2025-05-19

3-Chloro-2-(2,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-7-4-9(15)8(14)3-6(7)11-10(16)5(12(18)19)1-2-17-11/h1-4H,(H,18,19)
• InChI Key： UKAXJYUVYFDDRC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(2,4,5-trichlorophenyl)isonicotinic acid

3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid: A Comprehensive Overview

3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid, also known by its CAS number 1261812-27-4, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid (also known as 4-pyridinecarboxylic acid). The presence of multiple chlorine atoms in its structure contributes to its unique chemical properties and reactivity. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid is characterized by a pyridine ring substituted with a carboxylic acid group at position 4 and a chlorophenyl group at position 2. The chlorophenyl group itself is heavily substituted with chlorine atoms at positions 2, 4, and 5. This substitution pattern not only enhances the stability of the molecule but also imparts specific electronic and steric properties that are crucial for its functionality in various chemical reactions. The compound's molecular formula is C9H5Cl4NO2, and its molecular weight is approximately 308.5 g/mol.

Recent studies have highlighted the potential of 3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties like high surface area, tunable pore sizes, and selective adsorption capabilities, making them ideal for applications in gas storage, catalysis, and drug delivery systems. The compound's ability to act as a versatile building block in these systems underscores its importance in modern materials research.

In addition to its role in materials science, 3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid has also found applications in pharmaceutical chemistry. Its structural features make it a promising candidate for drug design and development. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate specific cellular pathways involved in chronic diseases such as cancer and neurodegenerative disorders. The compound's chlorine substituents play a critical role in enhancing its bioavailability and pharmacokinetic properties.

The synthesis of 3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid typically involves multi-step organic reactions. One common approach involves the Friedel-Crafts acylation of chlorobenzene derivatives followed by oxidation to introduce the carboxylic acid group. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency of these synthesis pathways.

The physical properties of this compound are also worth noting. It exists as a crystalline solid with a melting point of approximately 180°C under standard conditions. Its solubility in common solvents like water and ethanol is moderate but can be enhanced through various chemical modifications or by incorporating it into polymer matrices.

In conclusion, 3-Chloro-2-(2,4,5-Trichlorophenyl)Isonicotinic Acid, with its unique structural features and versatile applications across multiple disciplines, continues to be a focal point for scientific research. Its role in materials science and pharmaceutical chemistry highlights its potential for contributing to groundbreaking innovations in these fields. As researchers continue to explore new synthetic methods and applications for this compound, it is likely that we will see even more exciting developments in the years to come.